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Compound of Interest

Compound Name:
5-Bromo-N-methoxy-N,3-

dimethylpicolinamide

CAS No.: 1224604-14-1

Cat. No.: B577815

Get Quote

Executive Summary & Strategic Utility
5-Bromo-N-methoxy-N,3-dimethylpicolinamide (CAS: 1224604-14-1) is a high-value

bifunctional scaffold used primarily in the synthesis of complex pharmaceutical intermediates.

Its structure combines a Weinreb amide (for controlled ketone synthesis) with a 5-bromo

pyridine motif (enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig).

While not classified as a "highly hazardous" substance (e.g., pyrophoric or acutely toxic

category 1), its role as an electrophile and its potential for hydrolysis into hydroxylamine

derivatives necessitates a rigorous safety protocol. This guide moves beyond the standard

Safety Data Sheet (SDS) to provide an operational framework for safe handling and synthetic

application.

Chemical Intelligence & Physicochemical Profiling
Understanding the physical state and molecular weight is critical for calculating stoichiometry

and determining containment strategies.
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Property Specification Operational Implication

CAS Number 1224604-14-1
Unique identifier for inventory

tracking.

IUPAC Name

5-bromo-N-methoxy-N,3-

dimethylpyridine-2-

carboxamide

Defines substitution pattern

(critical for regioselectivity).

Formula C₉H₁₁BrN₂O₂

Molecular Weight 259.10 g/mol
Base unit for molarity

calculations.

Physical State Solid (White to Off-White)
Risk of dust generation during

weighing.

Solubility DMSO, Methanol, DCM
Compatible with standard

organic workups.

Storage 2–8°C, Inert Atmosphere

Hygroscopic; moisture

hydrolyzes the amide over

time.

Hazard Architecture & GHS Classification
This compound acts primarily as an irritant. However, the "Why" matters: pyridine derivatives

can penetrate the epidermis, and the Weinreb functionality implies the potential release of N,O-

dimethylhydroxylamine upon metabolic or environmental degradation.

GHS Hazard Statements[1][2][3][4][5][6][7]
H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3][1]

H335: May cause respiratory irritation.[2][3][1]
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Visualizing the Hazard Logic
The following diagram illustrates the exposure pathways and the required barrier systems.
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Figure 1: Hazard exposure pathways and the corresponding engineering/PPE barriers required

to break the chain of toxicity.

Operational Safety Protocol
Engineering Controls (Primary Defense)

Weighing: Must be performed in a chemical fume hood or a powder containment balance

enclosure. The solid is likely friable; static charge can cause particle dispersion.

Ventilation: Ensure hood face velocity is >0.5 m/s.

Personal Protective Equipment (PPE)
Hand Protection:Nitrile rubber gloves (minimum thickness 0.11 mm). Pyridine rings facilitate

dermal absorption. If handling solutions in DCM or THF, double-gloving is required as these

solvents permeate nitrile rapidly, carrying the solute with them.

Eye Protection:Chemical safety goggles (ANSI Z87.1 or EN 166). Face shields are

recommended during the quenching of Grignard reactions involving this compound due to
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splash risk.

Respiratory: If weighing outside a hood (not recommended), use a P95/P3 particulate

respirator.

Safe Storage & Stability
Temperature: Store at 2–8°C.

Atmosphere: Keep under Argon or Nitrogen.

Incompatibility: Segregate from strong oxidizing agents and strong acids.[1] Contact with

acids may release toxic fumes or hydrolyze the amide.

Synthetic Utility & Reactivity Profile[9]
The safety profile of this molecule is inextricably linked to its reactivity. The Weinreb amide is

designed to react with nucleophiles (Grignard/Organolithium).

Critical Control Point: The Exotherm
When reacting 5-Bromo-N-methoxy-N,3-dimethylpicolinamide with organometallics (e.g.,

Phenylmagnesium bromide), the formation of the tetrahedral intermediate is exothermic.

Safety Protocol for Reaction:

Solvent: Use anhydrous THF or Diethyl Ether.

Temperature: Cool reaction vessel to 0°C or -78°Cbefore adding the nucleophile.

Addition: Add the Grignard reagent dropwise. Monitor internal temperature; do not allow a

spike >5°C.

Quenching: The intermediate is stable until hydrolysis. Quench with saturated NH₄Cl or dilute

HCl. Caution: Quenching releases heat and gas.

Start:
Weinreb Amide

(In Solution)

Cool to -78°C
(Control Exotherm)

Add R-MgBr
(Dropwise)

Inert Atm Stable Tetrahedral
Intermediate

Chelation Control Acid Hydrolysis
(Release Ketone)

Workup Final Product:
Functionalized Ketone

Purification
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Figure 2: Synthetic workflow highlighting critical thermal control points (Red) during the

application of the scaffold.

Emergency Response Protocols
In the event of exposure, immediate action mitigates long-term injury. These protocols are self-

validating: if symptoms persist after the initial step, escalation to medical attention is automatic.

Scenario Immediate Action Secondary Validation

Eye Contact
Rinse immediately with water

for 15+ minutes. Lift eyelids.

Check for redness/blurred

vision. If yes -> Hospital.

Skin Contact

Wash with soap and water.[1]

Remove contaminated

clothing.[4][1]

Check for irritation/rash.[2][3] If

yes -> Dermatologist.

Ingestion
Rinse mouth. Do NOT induce

vomiting.

Monitor consciousness. Call

Poison Control immediately.

Spill (Solid)
Dampen with inert oil/water to

suppress dust, then sweep.

Wipe surface with wet paper

towel; ensure no residue

remains.

Waste Management
Classification: Halogenated organic waste.

Disposal: Do not dispose of in sinks. Collect in a container labeled "Halogenated Organic

Solids/Liquids."

Destruction: Incineration is the preferred method, equipped with scrubbers to handle

Nitrogen Oxides (NOx) and Hydrogen Bromide (HBr) byproducts.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b577815/docs?utm_src=pdf-body-img#technical-safety-handling-guide-5-bromo-n-methoxy-n-3-dimethylpicolinamide
https://www.fishersci.com/store/msds?partNumber=AC376880050&countryCode=US&language=en
https://www.echemi.com/sds/5-bromo-n-methyl-nicotinamide-pd180727109046.html
https://www.fishersci.com/store/msds?partNumber=AC376880050&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.guidechem.com/encyclopedia/pyridine-2-carboxamide-dic8692.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 53394866 (Structure Analogue). Retrieved from [Link]

Nahm, S., & Weinreb, S. M. (1981).N-methoxy-N-methylamides as effective acylating
agents. Tetrahedron Letters, 22(39), 3815-3818. (Foundational chemistry for reactivity
context).

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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